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Compound of Interest

Compound Name: Rifaximin-d6

Cat. No.: B8075451 Get Quote

Rifaximin's primary bactericidal effect stems from its ability to inhibit bacterial transcription.[1] It

specifically targets the β-subunit of the bacterial DNA-dependent RNA polymerase (rpoB), an

enzyme crucial for the synthesis of all types of RNA in bacteria.[2][3][4][5] By binding to this

subunit, Rifaximin creates a steric block that prevents the translocation of the growing RNA

strand, effectively halting the transcription process after the formation of the first

phosphodiester bond. This leads to the cessation of protein synthesis and ultimately, bacterial

cell death.
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RNAP Inhibition Assay Workflow

1. Prepare Reaction Mix
(Buffer, DNA template,

NTPs including labeled UTP)

2. Add Test Compound
(e.g., Rifaximin)

and RNAP Enzyme

3. Incubate
(e.g., 37°C for 60 min)

4. Stop Reaction
& Precipitate RNA

5. Quantify
Incorporated Label

(e.g., Scintillation Counting)

6. Calculate % Inhibition
vs. Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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